1-benzyl-N-(2,3-dihydro-1H-inden-2-yl)-4-piperidinamine

• IUPAC Name: 1-benzyl-N-(2,3-dihydro-1H-inden-2-yl)piperidin-4-amine
• InChI: InChI=1S/C21H26N2/c1-2-6-17(7-3-1)16-23-12-10-20(11-13-23)22-21-14-18-8-4-5-9-19(18)15-21/h1-9,20-22H,10-16H2
• InChI Key: GCMMHEXEZHIVSG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1NC2CC3=CC=CC=C3C2)CC4=CC=CC=C4
• Molecular Formula: C21H26N2
• Molecular Weight: 306.4 g/mol

Description

1-benzyl-N-(2,3-dihydro-1H-inden-2-yl)-4-piperidinamine is a synthetic compound with potential use in scientific research. It is a member of the piperidine class of compounds and has been shown to have interesting biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 1-benzyl-N-(2,3-dihydro-1H-inden-2-yl)-4-piperidinamine is not fully understood, but it is believed to act as a partial agonist at the dopamine D2 receptor and as an agonist at the sigma-1 receptor. The compound has been shown to modulate the activity of these receptors in vitro and in vivo, leading to changes in dopamine signaling and other cellular signaling pathways.
Biochemical and Physiological Effects:
1-benzyl-N-(2,3-dihydro-1H-inden-2-yl)-4-piperidinamine has been shown to have interesting biochemical and physiological effects. In studies, it has been shown to increase dopamine release in the striatum and prefrontal cortex, which are important brain regions involved in reward processing and cognitive function. The compound has also been shown to have anxiolytic and antidepressant-like effects in animal models, suggesting potential use in the treatment of anxiety and depression.

Advantages and Limitations for Lab Experiments

The advantages of using 1-benzyl-N-(2,3-dihydro-1H-inden-2-yl)-4-piperidinamine in lab experiments include its high potency and selectivity for the dopamine D2 receptor and sigma-1 receptor. It has also been shown to have low toxicity and good pharmacokinetic properties, making it a useful tool for in vivo studies. The limitations of using this compound include its high cost and the need for specialized equipment and expertise to synthesize and handle the compound.

Future Directions

For research on 1-benzyl-N-(2,3-dihydro-1H-inden-2-yl)-4-piperidinamine include investigating its potential as a therapeutic agent for neurological disorders such as addiction, schizophrenia, and depression. Further studies are needed to fully understand the mechanism of action of the compound and its effects on cellular signaling pathways. Additionally, research could focus on developing new synthetic methods for the compound to improve yield and reduce cost.

Synthesis Methods

The synthesis of 1-benzyl-N-(2,3-dihydro-1H-inden-2-yl)-4-piperidinamine is a multi-step process that involves the use of several reagents and catalysts. The first step involves the reaction of 2,3-dihydro-1H-indene with benzylamine in the presence of a palladium catalyst to form 1-benzyl-2,3-dihydro-1H-inden-2-amine. This intermediate is then reacted with piperidine in the presence of a reducing agent to form the final product, 1-benzyl-N-(2,3-dihydro-1H-inden-2-yl)-4-piperidinamine. The synthesis method has been optimized to yield high purity and high yield of the final product.

Scientific Research Applications

1-benzyl-N-(2,3-dihydro-1H-inden-2-yl)-4-piperidinamine has potential use in scientific research due to its interesting biochemical and physiological effects. It has been shown to have an affinity for the dopamine D2 receptor and the sigma-1 receptor, which are important targets for drug development. This compound has been used in studies to investigate the role of these receptors in drug addiction, schizophrenia, and other neurological disorders. It has also been shown to have potential as a tool for studying the function of the sigma-1 receptor in cellular signaling pathways.